N-(2,4-difluorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide
• InChI: InChI=1S/C17H15F2NO4/c1-2-23-16-7-11(9-21)3-6-15(16)24-10-17(22)20-14-5-4-12(18)8-13(14)19/h3-9H,2,10H2,1H3,(H,20,22)
• InChI Key: CZYFYUMOGWXOFM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OCC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C17H15F2NO4
• Molecular Weight: 335.30 g/mol

Description

N-(2,4-difluorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide, also known as DFP-10825, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic effects. This compound belongs to the class of small molecules that can selectively target cancer cells and induce apoptosis, making it a promising candidate for cancer treatment.

Mechanism of Action

N-(2,4-difluorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide selectively targets cancer cells by inhibiting the activity of the anti-apoptotic protein Bcl-2. Bcl-2 is a protein that plays a crucial role in regulating apoptosis, or programmed cell death. In cancer cells, Bcl-2 is often overexpressed, which leads to the inhibition of apoptosis and the promotion of cell survival. This compound binds to Bcl-2 and disrupts its activity, leading to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects on cancer cells. In addition to inducing apoptosis, this compound can also inhibit the growth and proliferation of cancer cells by blocking the cell cycle at the G1 phase. Furthermore, this compound can also inhibit the migration and invasion of cancer cells, which are crucial steps in the metastasis of cancer.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide has several advantages for lab experiments. It is a small molecule that can be easily synthesized and purified, making it a cost-effective candidate for drug development. Furthermore, this compound has a selective mechanism of action that targets cancer cells while sparing normal cells, which reduces the risk of toxicity. However, this compound also has some limitations, including its low solubility in water, which can limit its bioavailability and efficacy.

Future Directions

N-(2,4-difluorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide has significant potential for future research in cancer treatment. Some of the possible future directions for research include:
1. Combination therapy: this compound can be combined with other chemotherapeutic agents to enhance its efficacy and reduce the risk of drug resistance.
2. Targeted drug delivery: this compound can be encapsulated in nanoparticles or liposomes to improve its solubility and targeted delivery to cancer cells.
3. Preclinical studies: Further preclinical studies are needed to evaluate the safety and efficacy of this compound in animal models.
4. Clinical trials: Clinical trials are needed to evaluate the safety and efficacy of this compound in humans and to determine the optimal dosage and administration schedule.
Conclusion:
This compound is a promising candidate for cancer treatment due to its selective mechanism of action and potential therapeutic effects. Further research is needed to evaluate its safety and efficacy in animal models and clinical trials. With continued research and development, this compound may become a valuable addition to the arsenal of cancer therapies.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-(2-ethoxy-4-formylphenoxy)acetamide has been extensively studied for its potential therapeutic effects in cancer treatment. Several studies have shown that this compound can selectively induce apoptosis in cancer cells by inhibiting the activity of the anti-apoptotic protein Bcl-2. This mechanism of action makes this compound a promising candidate for the treatment of various types of cancer, including breast cancer, lung cancer, and leukemia.